(2R)-2-Pyridin-3-ylpropan-1-ol

• IUPAC Name: (2R)-2-pyridin-3-ylpropan-1-ol
• InChI: InChI=1S/C8H11NO/c1-7(6-10)8-3-2-4-9-5-8/h2-5,7,10H,6H2,1H3/t7-/m0/s1
• InChI Key: UWGLUJFAHOUNKV-ZETCQYMHSA-N
• Canonical SMILES: CC(CO)C1=CN=CC=C1
• Isomeric SMILES: C[C@@H](CO)C1=CN=CC=C1
• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. .

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the conditions under which the reaction occurs, the yield, and the products of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, density, and refractive index. The compound’s chemical properties, such as its acidity or basicity, its redox potential, and its reactivity with other compounds, would also be studied.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve understanding how the compound interacts with biological molecules, and the biochemical pathways it affects.

Safety and Hazards

The safety and hazards of a compound are typically determined through laboratory testing and are often summarized in a material safety data sheet. This includes information on the compound’s toxicity, flammability, reactivity, and environmental hazards.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or reactions, the development of new synthetic routes, or the exploration of new applications for the compound.